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Compound of Interest

Compound Name: (3,5-Dimethylpyridin-2-yl)methanol

Cat. No.: B139157 Get Quote

Essential Safety and Handling Guide for (3,5-
Dimethylpyridin-2-yl)methanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of (3,5-Dimethylpyridin-2-yl)methanol (CAS No. 202932-05-6). Adherence to these

procedures is critical for ensuring a safe laboratory environment and regulatory compliance.

The following information is based on available safety data sheets and best practices for

handling pyridine derivatives.

Personal Protective Equipment (PPE)
Appropriate PPE is the primary defense against potential exposure. The required PPE for

handling (3,5-Dimethylpyridin-2-yl)methanol is summarized below.
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Body Part
Personal Protective
Equipment

Specifications and Usage

Eyes Safety Goggles or Face Shield

Must be worn at all times in the

laboratory to protect against

splashes.

Hands Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended. Inspect

gloves for any tears or

punctures before use.

Body Laboratory Coat

A fully buttoned, flame-

retardant lab coat should be

worn to protect skin.

Respiratory Fume Hood or Respirator

All handling of (3,5-

Dimethylpyridin-2-yl)methanol

should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

If a fume hood is not available,

a respirator may be necessary.

Operational Plan: Safe Handling Workflow
A systematic approach to handling (3,5-Dimethylpyridin-2-yl)methanol is crucial for

minimizing risks.

Preparation
Don Appropriate PPE: Before handling, ensure all recommended PPE is worn correctly.

Ensure Fume Hood is Operational: Verify that the chemical fume hood is functioning

correctly.

Gather Materials: Assemble all necessary equipment and reagents within the fume hood to

minimize movement in and out of the containment area.
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Handling
Weighing: If weighing is necessary, perform this task within the fume hood.

Transfer: Carefully transfer the chemical to the reaction vessel, avoiding splashes or the

creation of aerosols.

Storage: Store (3,5-Dimethylpyridin-2-yl)methanol in a tightly sealed container in a cool,

dry, and well-ventilated area away from incompatible materials.[1] Recommended storage

temperature is 2-8°C in a refrigerator.[2][3]

Cleanup
Decontamination: Decontaminate all glassware and surfaces that have come into contact

with the chemical.

Waste Disposal: Dispose of all waste in designated, properly labeled hazardous waste

containers.

Remove PPE and Wash Hands: After handling is complete, remove PPE in the correct order

to avoid cross-contamination and wash hands thoroughly.

Disposal Plan
Proper disposal of (3,5-Dimethylpyridin-2-yl)methanol and its containers is critical to prevent

environmental contamination and adhere to regulations.

Waste Collection: Collect all waste, including contaminated materials, in a designated and

properly labeled hazardous waste container.[1] Do not mix with other waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name: "(3,5-Dimethylpyridin-2-yl)methanol".

Disposal Method: Waste pyridine compounds are considered hazardous waste.[4] Current

disposal practices often involve incineration at high temperatures.[4] Contact your

institution's EHS department to arrange for proper disposal by a licensed waste management

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b139157?utm_src=pdf-body
https://www.echemi.com/sds/2-pyridinemethanol-3-5-dimethyl-9ci-pd1805144808.html
https://www.pharmaffiliates.com/en/202932-05-6-3-5-dimethylpyridin-2-yl-methanol-pa050171016.html
https://www.bldpharm.com/products/202932-05-6.html
https://www.benchchem.com/product/b139157?utm_src=pdf-body
https://www.echemi.com/sds/2-pyridinemethanol-3-5-dimethyl-9ci-pd1805144808.html
https://www.benchchem.com/product/b139157?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Carboxy_2_5_tetrazolyl_pyridine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Carboxy_2_5_tetrazolyl_pyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


company. Never pour pyridine compounds down the drain or dispose of them in regular

trash.

First Aid Measures
In the event of accidental exposure, take the following immediate actions:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an emergency eyewash station and seek medical attention.

Skin Contact: Wash the affected area with soap and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Visual Workflow for PPE Selection
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PPE Selection for Handling (3,5-Dimethylpyridin-2-yl)methanol

Hazard Assessment

PPE Selection

Verification

Start: Handling (3,5-Dimethylpyridin-2-yl)methanol

Assess the Task
(e.g., weighing, transfer, reaction)

Identify Potential Risks
(Splash, Inhalation, Skin Contact)

Eye Protection:
Safety Goggles/Face Shield

Splash Risk

Hand Protection:
Chemical-Resistant Gloves

(Nitrile or Butyl Rubber)

Skin Contact Risk

Body Protection:
Lab Coat

Skin Contact Risk

Respiratory Protection:
Work in Fume Hood

Inhalation Risk

Inspect PPE for damage

Proceed with Task Safely

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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